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Compound of Interest

Compound Name: 1-Nitro-2-carboxyanthraquinone

Cat. No.: B092283

An In-depth Technical Guide to 1-Nitro-2-
carboxyanthraquinone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, IUPAC
nomenclature, physicochemical properties, synthesis, and potential biological significance of 1-
nitro-2-carboxyanthraquinone. Detailed experimental protocols and visual representations of
relevant biological pathways are included to support advanced research and development
activities.

Molecular Structure and IUPAC Name
IUPAC Name: 1-nitro-9,10-dioxoanthracene-2-carboxylic acid[1][2][3]

Synonyms: 1-Nitroanthraquinone-2-carboxylic acid, 1-NA-2-CA, 1-Nitro-2-
anthraquinonecarboxylic acid[1][2][3]

Molecular Formula: C1sH7NOe[1][4]
Molecular Weight: 297.22 g/mol [1][2][4]

CAS Number: 128-67-6[1][2][4]
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Chemical Structure:

Caption: 2D structure of 1-nitro-2-carboxyanthraquinone.

Physicochemical Data

The following table summarizes the key physicochemical properties of 1-nitro-2-

carboxyanthraquinone.

Property

Value

Reference

Physical State

Yellow, crystalline solid

[5]

Melting Point 288 °C (decomposes) [5]
Soluble in ethanol, acetone,
" acetic acid, and dimethyl
Solubility [5][6]

sulfoxide (DMSO). Limited

solubility in water.

GHS Hazard Statements

H302: Harmful if
swallowedH400: Very toxic to

aquatic life

[1]2]

GHS Precautionary
Statements

P264, P270, P273,
P301+P317, P330, P391,
P501

[1](2]

Experimental Protocols
Synthesis of 1-Nitro-2-carboxyanthraquinone

This protocol is adapted from a patented method for the synthesis of 1-nitroanthraquinone-2-

carboxylic acids.

Reaction Scheme:
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1-Nitro-2-methylanthraquinone 190°C, 10h

1-Nitroanthraquinone-2-carboxylic acid

Nitric Acid (65%)
Nitrobenzene (solvent)

Click to download full resolution via product page
Caption: Synthesis of 1-nitro-2-carboxyanthraquinone.

Materials:

1-Nitro-2-methylanthraquinone

e Nitrobenzene

e 65% (w/w) Nitric acid

e Water

o Reaction vessel with heating mantle, stirrer, condenser, and addition funnels
« Filtration apparatus

o Steam distillation apparatus

Procedure:

e A mixture of 1069 g (4.1 mol) of 1-nitro-2-methylanthraquinone and 4820 g of nitrobenzene is
heated to 190 °C in the reaction vessel.[7]

At this temperature, 4200 g (3000 ml; 43.3 mol) of 65% strength by weight nitric acid and
2410 g (2000 ml) of nitrobenzene are metered in separately from one another over a period
of 10 hours.[7]

» During the addition, approximately 3000 ml of 50% by weight nitric acid and about 2000 ml of
nitrobenzene are distilled off.[7]
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 After the nitric acid addition is complete, the reaction mixture is stirred for an additional 30
minutes and then cooled to 110 °C.[7]

e The precipitated 1-nitroanthraquinone-2-carboxylic acid is filtered off.[7]
e The crude product is suspended in 4000 ml of water.[7]
e Residual nitrobenzene is removed from the solid by steam distillation.[7]

e The purified 1-nitroanthraquinone-2-carboxylic acid is separated from the aqueous
suspension by filtration and dried at 100 °C.[7]

Expected Yield: Approximately 382 g of 1-nitroanthraquinone-2-carboxylic acid with a purity of
>98% can be obtained.[7]

In Vitro c-Met Kinase Inhibition Assay

This protocol outlines a method to assess the inhibitory activity of 1-nitro-2-
carboxyanthraquinone against c-Met kinase.
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Preparation
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Cell Culture & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['molecular structure and IUPAC name of 1-nitro-2-
carboxyanthraquinone"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092283#molecular-structure-and-iupac-name-of-1-
nitro-2-carboxyanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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